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Compound Name:
4-Cyanophenylhydrazine

Hydrochloride

Cat. No.: B143474 Get Quote

An In-depth Technical Guide to 4-Cyanophenylhydrazine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties,

experimental protocols, and logical workflows associated with 4-Cyanophenylhydrazine
Hydrochloride. The information is curated for professionals in research and development who

require detailed, reliable data for their work.

Core Chemical and Physical Properties
4-Cyanophenylhydrazine Hydrochloride is a versatile reagent used in various organic

syntheses.[1][2][3] It is a key intermediate in the production of pharmaceuticals, agrochemicals,

and dyestuffs.[3] Notably, it serves as an intermediate in the synthesis of the antidepressant

Vilazodone.[4]

The physical and chemical characteristics of this compound are summarized below.

Table 1: Physicochemical Properties of 4-
Cyanophenylhydrazine Hydrochloride
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Property Value Source(s)

Appearance Pale orange to brown powder [1][2][4]

Melting Point 241-244 °C (decomposes) [1][2][5]

Boiling Point 325.9 °C at 760 mmHg [2][4][5]

Density 1.19 g/cm³ [2][6]

Flash Point 150.9 °C [2][4][5]

Vapor Pressure 0.000223 mmHg at 25°C [2][5]

Solubility Soluble in methanol and water [1][2][7][8]

Stability
Stable under normal

conditions; moisture sensitive
[1][2][9]

Table 2: Identification and Molecular Data
Identifier Value Source(s)

CAS Number 2863-98-1 [1][2][5][10]

Molecular Formula C₇H₈ClN₃ [1][2][10]

Linear Formula NCC₆H₄NHNH₂ · HCl

Molecular Weight 169.61 g/mol [1][10]

Synonyms
4-Hydrazinobenzonitrile

hydrochloride
[1][2][10]

InChI Key
UXDLLFIRCVPPQP-

UHFFFAOYSA-N
[1]

SMILES C1(C#N)=CC=C(NN)C=C1.Cl [1]

Experimental Protocols
Detailed methodologies are crucial for the replication of scientific findings. This section outlines

the established protocol for the synthesis of 4-Cyanophenylhydrazine Hydrochloride and
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provides insight into its analytical validation.

Synthesis of 4-Cyanophenylhydrazine Hydrochloride
The primary route for synthesizing 4-Cyanophenylhydrazine Hydrochloride involves a two-

step process starting from 4-aminobenzonitrile: diazotization followed by reduction.[1][11][12]

Materials:

4-aminobenzonitrile

Concentrated Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO₂)

Tin(II) Chloride Dihydrate (SnCl₂·2H₂O)

Water (H₂O)

Diethyl Ether

Aqueous Ethanol

Procedure:

Diazotization: A suspension of 4-aminobenzonitrile (e.g., 50 g, 423 mmol) is prepared in

concentrated HCl (e.g., 550 mL). The mixture is cooled to a temperature between -15°C and

-5°C.[1][11] An aqueous solution of sodium nitrite (e.g., 31.5 g, 457 mmol in 200 mL of water)

is added dropwise while vigorously stirring, ensuring the temperature is maintained below

0°C.[1] This reaction forms the intermediate 4-cyanobenzenediazonium chloride.[12]

Reduction: In a separate vessel, a solution of tin(II) chloride dihydrate (e.g., 477 g, 2.1 mol)

is prepared in concentrated HCl (e.g., 370 mL) and pre-cooled to 0°C.[1] The freshly

prepared and filtered diazonium salt solution is then added portionwise to the cold tin(II)

chloride solution, with the temperature kept below -10°C.[11][12] Tin(II) chloride acts as the

reducing agent, converting the diazonium salt to the corresponding hydrazine.[12]
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Isolation and Purification: The reaction mixture is stirred for an additional 15 minutes. The

resulting white precipitate of 4-Cyanophenylhydrazine Hydrochloride is collected via

filtration.[1][11] The crude product is then washed with diethyl ether and purified by

recrystallization from aqueous ethanol to yield the final product with a reported yield of 78-

84%.[1][11]
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Synthesis Workflow of 4-Cyanophenylhydrazine HCl
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Caption: Synthesis workflow for 4-Cyanophenylhydrazine HCl.
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Analytical Methodologies: High-Performance Liquid
Chromatography (HPLC)
HPLC is a standard technique for assessing the purity of 4-Cyanophenylhydrazine
Hydrochloride and quantifying potential impurities, such as positional isomers. While specific

methods for this exact compound are proprietary, a validated HPLC method for the analogous

compound 4-Chlorophenylhydrazine provides a reliable template.[13]

Typical HPLC System Configuration:

Column: A reverse-phase column, such as a Waters X-Bridge C18, is effective.[13]

Mobile Phase: A gradient or isocratic system involving an acidic aqueous solution and an

organic solvent (e.g., 0.1 M HCl and acetonitrile or methanol) is commonly used.[12]

Detector: UV detector set at a wavelength appropriate for the chromophore (typically around

254 nm).

Method Validation: Validation would include assessing linearity, recovery, and specificity to

ensure accurate quantification and separation from byproducts.[12]
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General HPLC Analysis Workflow
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Caption: Generalized workflow for HPLC purity analysis.
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Reactivity and Applications
The chemical behavior of 4-Cyanophenylhydrazine Hydrochloride is defined by its two

primary functional moieties: the hydrazine group and the cyanophenyl group.

Hydrazine Moiety: The terminal nitrogen atom (-NH₂) is a potent nucleophile, making the

compound a key reagent in condensation reactions with aldehydes and ketones to form

hydrazones.[12] This reactivity is fundamental to its role in the Fischer indole synthesis for

creating indole ring structures, which are prevalent in many pharmaceutical agents.[13]

Diazonium Salt Chemistry: As seen in its synthesis, the precursor diazonium salt is a

versatile intermediate. The hydrazine itself is susceptible to oxidation.[12]

Free Base Formation: The hydrochloride salt can be neutralized with a suitable base (e.g.,

NaOH) to liberate the free base, 4-cyanophenylhydrazine, which can be extracted into an

organic solvent for subsequent reactions where the salt form is not desired.[12]
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Key Chemical Relationships
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Caption: Logical relationships of 4-Cyanophenylhydrazine HCl.

Safety and Handling
4-Cyanophenylhydrazine Hydrochloride is classified as harmful and requires careful

handling in a laboratory setting.

Hazards: The compound is harmful if swallowed, inhaled, or in contact with skin.[1][14][15] It

causes skin and serious eye irritation and may cause respiratory irritation.[1][14][15]
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Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[14][15][16] Ensure work is conducted in a well-ventilated area or under a

fume hood.[7][16]

Storage: Store in a cool, dry, dark, and well-ventilated place.[1][16] Keep the container tightly

sealed to prevent moisture exposure, as the material is moisture-sensitive.[1][2][16]

Incompatibilities: Avoid strong oxidizing agents.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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